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Compound of Interest

Compound Name: RWJ 50271

Cat. No.: B15606425

Get Quote

For Immediate Reference: Essential Safety and Disposal Information for RWJ 50271

This document provides crucial safety and logistical information for the proper handling and

disposal of the research chemical RWJ 50271. The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe laboratory

practices and environmental protection.

Summary of Material Properties
For quick reference, the key quantitative data for RWJ 50271 are summarized in the table

below.
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Property Value

Chemical Name

N-(3-Hydroxypropyl)-5-methyl-1-[-4-[3-

(trifluoromethyl)phenyl)]-2-thiazolyl]-1H-

pyrazole-4-carboxamide[1]

Molecular Formula C₁₈H₁₇F₃N₄O₂S[1]

Molecular Weight 410.41 g/mol [1]

CAS Number 162112-37-0[1]

Hazard Identification and Safety Precautions
There are conflicting reports regarding the hazard classification of RWJ 50271. One Safety

Data Sheet (SDS) from Tocris Bioscience states that the substance does not meet the criteria

for hazardous classification under EC Directives and does not require hazard labeling[1].

However, another SDS from Key Organics classifies the compound as follows:

H302: Harmful if swallowed[2].

H312: Harmful in contact with skin[2].

H332: Harmful if inhaled[2].

Given this discrepancy, it is imperative to handle RWJ 50271 with a high degree of caution,

assuming the more stringent hazard classification to be accurate. Always wear appropriate

personal protective equipment (PPE), including gloves, protective clothing, and eye protection.

Handle the material in a well-ventilated area or a fume hood[2].

Step-by-Step Disposal Protocol
The following disposal procedure is based on the recommendations from the Key Organics

Safety Data Sheet. Adherence to these steps is critical for the safe and compliant disposal of

RWJ 50271.

Inert Mixture Preparation: Mix the waste RWJ 50271 with an inert absorbent material such

as sand or vermiculite. This will dilute the compound and make it easier and safer to handle.
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Secure Containment: Transfer the resulting mixture into a suitable, clearly labeled, and

sealable container for chemical waste.

Professional Disposal: Arrange for the disposal of the contained waste through an approved

and licensed hazardous waste disposal specialist.

Environmental Protection: Under no circumstances should RWJ 50271 or its waste mixtures

be discharged into rivers, drains, or the general environment[2].

Experimental Workflow for Disposal
The logical flow for the proper disposal of RWJ 50271 is illustrated in the diagram below. This

visual guide reinforces the necessary steps to ensure a safe and compliant disposal process.
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Caption: Logical workflow for the safe disposal of RWJ 50271.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of RWJ 50271: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606425/docs#proper-disposal-of-rwj-50271-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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